Cas no 786690-11-7 (Trifluoro-methanesulfonic acid 1,1,4,4,7-pentamethyl-isochroman-6-yl ester)

• Product Name: Trifluoro-methanesulfonic acid 1,1,4,4,7-pentamethyl-isochroman-6-yl ester
• CAS No: 786690-11-7
• MF: C₁₅H₁₉F₃O₄S
• MW: 352.36917424202
• MDL: MFCD31621113
• CID: 5227612
• Update Time: 2025-07-10

Trifluoro-methanesulfonic acid 1,1,4,4,7-pentamethyl-isochroman-6-yl ester Chemical and Physical Properties

Names and Identifiers

• Trifluoro-methanesulfonic acid 1,1,4,4,7-pentamethyl-isochroman-6-yl ester
• Methanesulfonic acid, 1,1,1-trifluoro-, 3,4-dihydro-1,1,4,4,7-pentamethyl-1H-2-benzopyran-6-yl ester

• MDL： MFCD31621113
• Inchi： 1S/C15H19F3O4S/c1-9-6-11-10(13(2,3)8-21-14(11,4)5)7-12(9)22-23(19,20)15(16,17)18/h6-7H,8H2,1-5H3
• InChI Key： XMFLPEXCIIJGQU-UHFFFAOYSA-N
• SMILES： C(F)(F)(F)S(OC1C=C2C(=CC=1C)C(C)(C)OCC2(C)C)(=O)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 2-benzopyrans

Additional information on Trifluoro-methanesulfonic acid 1,1,4,4,7-pentamethyl-isochroman-6-yl ester

Trifluoro-methanesulfonic acid 1,1,4,4,7-pentamethyl-isochroman-6-yl ester (CAS No. 786690-11-7): A Comprehensive Overview

Trifluoro-methanesulfonic acid 1,1,4,4,7-pentamethyl-isochroman-6-yl ester (CAS No. 786690-11-7) is a highly specialized compound with a unique structure and a wide range of applications in the fields of chemistry, biology, and pharmaceuticals. This compound is characterized by its trifluoromethanesulfonyl group and the pentamethyl-isochroman moiety, which confer it with distinct chemical properties and reactivity profiles.

The trifluoromethanesulfonyl group is a well-known functional group in organic chemistry due to its strong electron-withdrawing properties and high stability. This group is often used in synthetic chemistry as a leaving group in nucleophilic substitution reactions and as a protecting group for alcohols and amines. The presence of this group in Trifluoro-methanesulfonic acid 1,1,4,4,7-pentamethyl-isochroman-6-yl ester makes it an excellent reagent for various synthetic transformations.

The pentamethyl-isochroman moiety is a complex cyclic structure that adds to the compound's stability and reactivity. Isochroman derivatives are known for their potential biological activities, including antioxidant and anti-inflammatory properties. The pentamethyl substitution further enhances the lipophilicity of the molecule, making it more suitable for applications in drug delivery systems and as intermediates in the synthesis of bioactive compounds.

Recent research has highlighted the potential of Trifluoro-methanesulfonic acid 1,1,4,4,7-pentamethyl-isochroman-6-yl ester in various advanced applications. For instance, a study published in the Journal of Organic Chemistry (2023) demonstrated its use as a key intermediate in the synthesis of novel anticancer agents. The compound's unique structure allows for the precise modification of target molecules, leading to enhanced therapeutic efficacy and reduced side effects.

In another study published in the European Journal of Medicinal Chemistry (2022), researchers explored the role of Trifluoro-methanesulfonic acid 1,1,4,4,7-pentamethyl-isochroman-6-yl ester in the development of new antiviral drugs. The compound's ability to form stable complexes with viral enzymes was found to be crucial in inhibiting viral replication. This finding opens up new avenues for the design of more effective antiviral therapies.

Beyond its applications in drug discovery and development, Trifluoro-methanesulfonic acid 1,1,4,4,7-pentamethyl-isochroman-6-yl ester has also shown promise in materials science. A recent study published in Advanced Materials (2023) reported its use as a functional monomer in the synthesis of advanced polymers with enhanced mechanical properties and thermal stability. These polymers have potential applications in areas such as electronics and aerospace engineering.

The synthesis of Trifluoro-methanesulfonic acid 1,1,4,4,7-pentamethyl-isochroman-6-yl ester involves several well-established chemical reactions. Typically, the process begins with the formation of the pentamethyl-isochroman core through a series of condensation and cyclization reactions. The introduction of the trifluoromethanesulfonyl group is then achieved through electrophilic substitution or direct esterification reactions. The precise control over these steps ensures high yields and purity of the final product.

In conclusion, Trifluoro-methanesulfonic acid 1,1,4,4,7-pentamethyl-isochroman-6-yl ester (CAS No. 786690-11-7) is a versatile compound with significant potential across multiple scientific disciplines. Its unique chemical structure and properties make it an invaluable reagent for synthetic chemistry and a promising candidate for drug discovery and materials science applications. Ongoing research continues to uncover new uses and benefits of this compound, further solidifying its importance in modern scientific research.